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Compound of Interest

Compound Name: 3-Amino-4-iodopyridine

Cat. No.: B027973

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Amino-4-iodopyridine (CAS No. 105752-11-2). The information is intended for laboratory
personnel and professionals in drug development who may handle this compound. Due to the
limited availability of specific toxicological data for 3-Amino-4-iodopyridine, this guide also
incorporates data from structurally related aminopyridines to provide a more complete safety
profile.

Hazard Identification and Classification

3-Amino-4-iodopyridine is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications based on available safety data sheets.[1]
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Hazard Class Hazard Category Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4 Danger
swallowed
Skin H315: Causes skin
) o Category 2 Danger S
Corrosion/Irritation irritation
Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Eye Irritation eye damage
Specific Target Organ
o ) H335: May cause
Toxicity - Single Category 3 Danger ) o
respiratory irritation
Exposure

Target Organs: Respiratory system.[1]

Physicochemical and Toxicological Properties

While specific quantitative toxicological data for 3-Amino-4-iodopyridine is limited, the
following tables provide its known physicochemical properties and toxicological data for related
aminopyridine compounds to serve as a reference.

Table 2.1: Physicochemical Properties of 3-Amino-4-

iodopyridine

Property Value Reference
CAS Number 105752-11-2

Molecular Formula CsHsIN2

Molecular Weight 220.01 g/mol

Appearance Solid

Melting Point 65-70 °C

Table 2.2: Acute Toxicity Data for Related
Aminopyridines
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Compound Test

Species

Route

Value Reference

3-
Aminopyridin LD50
e

Quail

Oral

178 mg/kg [2]

4-
Aminopyridin LD50

e

Rat

Oral

20 mg/kg [3]

3-Amino-4-
methylpyridin ~ LD50
e

Rat

Oral

267.74 mg/kg

. [4]
(Predicted)

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety. The following workflow outlines the key steps for handling 3-Amino-4-

iodopyridine.
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Workflow for Safe Handling of 3-Amino-4-iodopyridine

Preparation

Conduct Risk Assessment

Y

Review Safety Data Sheet (SDS)

Y

Prepare Engineering Controls (Fume Hood)

Y

Select and Don Appropriate PPE

Handling
Y

Weigh and Handle in a Ventilated Enclosure

Y

Avoid Inhalation of Dust

Y

Prevent Contact with Skin and Eyes

Y

Use Non-Sparking Tools

Storage z%'Disposal

Store in a Tightly Closed Container

Y

Keep in a Cool, Dry, Well-Ventilated Area

Y

Store Away from Incompatible Materials

Y

Dispose of Waste According to Regulations

Click to download full resolution via product page

Safe Handling Workflow
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Amino-4-iodopyridine:
o Eye/Face Protection: Chemical safety goggles or a face shield.
o Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.

o Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates if ventilation is inadequate.

Engineering Controls

¢ Always handle 3-Amino-4-iodopyridine in a certified chemical fume hood to minimize
inhalation exposure.

o Ensure an eyewash station and safety shower are readily accessible.

Storage Conditions

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[5] It
should be stored away from incompatible materials such as strong oxidizing agents and strong
acids.

First Aid and Emergency Procedures

In case of exposure, immediate action is crucial. The following diagram illustrates the
appropriate first aid measures.
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First Aid Procedures for 3-Amino-4-iodopyridine Exposure

Exposure Event

Immediate Actions v

Move to Fresh Air Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes Rinse Mouth

Medical Attention
A Y

P Seek Immediate Medical Attention |<&

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 3-
Amino-4-iodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027973#safety-and-handling-precautions-for-3-
amino-4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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